Cas no 121112-79-6 (5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-1,6-dimethyl-2-oxo-,pentyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-1,6-dimethyl-2-oxo-,pentyl ester
• CAS No: 121112-79-6
• MF: C₁₉H₂₄F₂N₂O₄
• MW: 382.401672363281
• CID: 183141
• PubChem ID: 3078437
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-1,6-dimethyl-2-oxo-,pentyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-1,6-dimethyl-2-oxo-,pentyl ester
• pentyl 6-[2-(difluoromethoxy)phenyl]-3,4-dimethyl-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• DTXSID60923685
• Pentyl 4-[2-(difluoromethoxy)phenyl]-2-hydroxy-1,6-dimethyl-1,4-dihydropyrimidine-5-carboxylate
• 121112-79-6
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-4-(2-(difluoromethoxy)phenyl)-1,6-dimethyl-2-oxo-, pentyl ester

• Inchi： 1S/C19H24F2N2O4/c1-4-5-8-11-26-17(24)15-12(2)23(3)19(25)22-16(15)13-9-6-7-10-14(13)27-18(20)21/h6-7,9-10,16,18H,4-5,8,11H2,1-3H3,(H,22,25)
• InChI Key： BZBUGXWTLREQLI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(C(=O)OCCCCC)=C(C)N(C)C(N1)=O)F

Computed Properties

• Exact Mass: 382.17052
• Monoisotopic Mass: 382.170414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 3.9

Experimental Properties

• Density: 1.186
• Boiling Point: 510.9°C at 760 mmHg
• Flash Point: 262.8°C
• Refractive Index: 1.503
• PSA: 67.87